Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

barium dichromate storage and handling
guidelines

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Barium dichromate

CAS No.: 10031-16-0

Cat. No.: S1534786

Barium Dichromate: Chemical Profile

The table below summarizes the basic identifying information and physical properties for barium

dichromate [1].

Property Description

Common Name Barium dichromate

CAS Number 13477-01-5

Molecular Formula BaCr20~

Molecular Weight 353.315 g/mol

Synonyms Barium bichromate; Dichromic acid, barium salt [1]

Experimental Application & Workflow

Barium dichromate is noted in organic chemistry as a mild oxidizing agent. One specific application is the

selective conversion of primary and secondary alcohols into their corresponding carbonyl compounds

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.smolecule.com/products/s1534786?utm_src=pdf-interest
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.chemsrc.com/en/cas/13477-01-5_361631.html
https://www.chemsrc.com/en/cas/13477-01-5_361631.html
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.smolecule.com/products/s1534786?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O I e C U I e Specifications & Pricing

(aldehydes and ketones) in non-aqueous, polar aprotic media [2]. A key advantage is that over-oxidation of

primary alcohols to carboxylic acids does not occur [2].

The diagram below outlines the general workflow for this oxidation experiment.
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Safety & Handling Guidelines

While a specific Safety Data Sheet (SDS) for barium dichromate was not found, it contains two hazardous
components: barium and chromium (VI). You must assume it is highly toxic. The following table

synthesizes general safety measures for barium compounds and laboratory oxidizers, which should be

applied to barium dichromate with extreme caution [3].

Aspect

Guideline

General Caution

Personal Protective
Equipment (PPE)

Engineering Controls

Hygiene

Storage

First Aid: Inhalation

First Aid: Ingestion

First Aid: Skin/Eyes

Disposal

Spill Management

Highly toxic if swallowed or inhaled [3].

Wear protective gloves, clothing, and eye protection [3].

Use only in a fume hood or well-ventilated area to avoid inhaling dust

or fumes [3].

Do not eat, drink, or smoke when handling. Wash hands thoroughly
after handling [3].

Store in a cool, dry place in a tightly closed container [3].

Remove victim to fresh air [3].

Rinse mouth. Immediately call a poison center or physician [3].

Wash skin with plenty of water. Rinse eyes cautiously with water for
several minutes [3].

Please review all federal, state, and local regulations before disposal

[3].

Ventilate area. Wipe up the spill, place in a sealed bag or container,
and dispose of it properly [3].

Frequently Asked Questions
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Q1: What happens when barium chromate (BaCrOa) is reacted with nitric acid (HNQO3)? The reaction
is pH-dependent. In acidic conditions, barium chromate dissolves. The chromate ions (CrO4?~) are
protonated and can form dichromate ions (Cr20727) in solution. The exact products are part of a complex

equilibrium involving chromate, dichromate, and their protonated forms [4].

Q2: Is barium dichromate soluble in water? Quantitative solubility data was not available in the search
results. However, its use in "non-aqueous media" for oxidation reactions suggests it may have limited

stability or solubility in water [2].

Key Recommendations for Your Support Center

Due to the limited specifics in the search results, I strongly recommend you:

e Obtain the Official SDS: Procure a complete Safety Data Sheet for barium dichromate from a
reputable chemical supplier. This is non-negotiable for safe handling and regulatory compliance.

¢ Conduct a Risk Assessment: Before starting any experiment, perform a thorough risk assessment
that considers the combined toxicity of Barium (acute toxicity) and Hexavalent Chromium
(carcinogen, mutagen).

e Assume High Toxicity: Handle barium dichromate with the utmost care, using at least the
precautions required for toxic barium compounds and strong oxidizers.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. | CAS#:13477-01-5 | Chemsrc barium dichromate [chemsrc.com]
2. [BaCr207], a mild reagent for oxidation of... | CoLab Barium dichromate [colab.ws]
3. Chloride SDS ( Barium ) | Flinn Scientific Safety Data Sheet [flinnsci.com]

4. Several reactions involving: Chromate and Dichromate ions [physicsforums.com]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.physicsforums.com/threads/several-reactions-involving-chromate-and-dichromate-ions.595761/
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://colab.ws/articles/10.1016%2Fj.tetlet.2004.10.010
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.smolecule.com/products/s1534786?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/13477-01-5_361631.html
https://colab.ws/articles/10.1016%2Fj.tetlet.2004.10.010
https://www.flinnsci.com/sds_94-barium-chloride/sds_94/
https://www.physicsforums.com/threads/several-reactions-involving-chromate-and-dichromate-ions.595761/
https://www.smolecule.com/products/s1534786?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

To cite this document: Smolecule. [barium dichromate storage and handling guidelines]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1534786#barium-

dichromate-storage-and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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